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Compound of Interest

Compound Name: Cannabidiolic acid

Cat. No.: B030105

Audience: Researchers, scientists, and drug development professionals.
Introduction

Cannabidiolic acid (CBDA) is the acidic precursor to cannabidiol (CBD) and is a prominent
cannabinoid in many hemp cultivars.[1] Growing research into the therapeutic potential of
CBDA necessitates reliable and robust methods for its isolation in a pure form. This document
provides a detailed protocol for the isolation of high-purity CBDA from hemp extract,
encompassing extraction, winterization, and purification steps. The methodologies are
designed to minimize the decarboxylation of CBDA to CBD, a common challenge during
processing.

Overall Workflow

The isolation of pure CBDA from hemp biomass is a multi-step process that begins with the
extraction of cannabinoids, followed by purification to remove unwanted compounds, and
culminates in the isolation of pure CBDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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